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CAS No.: 60034-15-3
Cat. No.: B14609119
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For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2-Dimethylbicyclo[2.2.2]octane is a saturated bicyclic hydrocarbon. Its rigid, three-
dimensional structure makes it an interesting scaffold for applications in medicinal chemistry
and materials science, where precise control of molecular geometry is crucial. This technical
guide provides a comprehensive overview of its IUPAC nomenclature, chemical structure,
available physicochemical data, spectroscopic characterization, and a known synthetic
protocol.

IUPAC Name and Chemical Structure

The correct IUPAC name for the compound is 2,2-dimethylbicyclo[2.2.2]octane.[1] The
bicyclo[2.2.2]octane core consists of a six-membered ring bridged by an ethano group. In this
specific derivative, two methyl groups are attached to the same carbon atom at position 2.

Chemical Structure:
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(A 2D representation of the 3D bridged structure)
Molecular Formula: CioH1s Molecular Weight: 138.25 g/mol [1]

Physicochemical Properties

Experimentally determined physical properties for 2,2-Dimethylbicyclo[2.2.2]octane are not
readily available in the literature. The following table summarizes computed data and key

identifiers.
Property Value Source
Molecular Formula CioH1s PubChem[1]
Molecular Weight 138.25 g/mol PubChem[1]
CAS Number 60034-15-3 PubChem[1]
XLogP3-AA (Computed) 4.2 PubChem[1]
Complexity (Computed) 127 PubChem[1]

Experimental Protocols
Synthesis of 2,2-Dimethylbicyclo[2.2.2]octane

A reported synthesis of 2,2-Dimethylbicyclo[2.2.2]octane involves a two-step process starting
from 6,6-dimethylbicyclo[2.2.2]oct-2-en-5-0ne.[2]

Step 1: Wolff-Kishner Reduction of 6,6-dimethylbicyclo[2.2.2]oct-2-en-5-0ne

The first step is the deoxygenation of the keto group in 6,6-dimethylbicyclo[2.2.2]oct-2-en-5-
one via a Wolff-Kishner reduction to yield 2,2-dimethylbicyclo[2.2.2]oct-5-ene.

e Reactants: 6,6-dimethylbicyclo[2.2.2]oct-2-en-5-0ne, hydrazine hydrate, a high-boiling point
solvent (e.g., diethylene glycol), and a strong base (e.g., potassium hydroxide).

e Procedure Outline:
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o The ketone is heated with hydrazine hydrate in the high-boiling solvent to form the
hydrazone intermediate.

o Astrong base is added, and the temperature is elevated (typically to 180-200 °C) to
facilitate the reduction and elimination of nitrogen gas, yielding the corresponding alkene.

o The product is then isolated through distillation or extraction.
Step 2: Hydrogenation of 2,2-dimethylbicyclo[2.2.2]oct-5-ene

The resulting alkene is then catalytically hydrogenated to afford the saturated 2,2-
Dimethylbicyclo[2.2.2]octane.[2]

o Reactants: 2,2-dimethylbicyclo[2.2.2]oct-5-ene, a hydrogenation catalyst (e.g., Platinum(1V)
oxide - PtO2), and a suitable solvent (e.g., ether).

e Procedure Outline:

[¢]

The alkene is dissolved in the solvent in a reaction vessel suitable for hydrogenation.

[e]

The catalyst is added to the solution.

o

The reaction mixture is subjected to a hydrogen atmosphere (typically at a controlled
pressure) and agitated until the uptake of hydrogen ceases.

o

The catalyst is removed by filtration, and the solvent is evaporated to yield the final
product, 2,2-Dimethylbicyclo[2.2.2]octane.

Spectroscopic Data
3C Nuclear Magnetic Resonance (NMR) Spectroscopy

The 3C NMR spectrum of 2,2-Dimethylbicyclo[2.2.2]octane has been reported.[2] The
chemical shifts provide insight into the carbon framework of the molecule.
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Carbon Atom Chemical Shift (6, ppm)
C1 Data not available
Cc2 Data not available
C3 Data not available
C4 Data not available
C5 Data not available
C6 Data not available
c7 Data not available
Cc8 Data not available
CHs (at C2) Data not available

Note: While the literature confirms the existence of the 13C NMR data, the specific chemical
shifts were not available in the accessed resources.

Experimental Conditions for 13C NMR:

Instrument: Varian XL-100[1]

Mode: Fourier transform with proton noise decoupling.[2]

Solvent: CDCIs[2]

Reference: Tetramethylsilane (TMS)[2]

'H Nuclear Magnetic Resonance (NMR) Spectroscopy

Detailed experimental *H NMR data for 2,2-Dimethylbicyclo[2.2.2]octane, including chemical
shifts and coupling constants, were not found in the surveyed literature.

Signaling Pathways and Experimental Workflows
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A thorough search of the available scientific literature did not reveal any specific signaling
pathways or established experimental workflows in which 2,2-Dimethylbicyclo[2.2.2]octane is
a key component. Its utility is primarily as a rigid molecular scaffold in synthetic and medicinal
chemistry. Therefore, a diagrammatic representation of a biological pathway or a complex
experimental workflow directly involving this compound cannot be provided at this time.

The logical workflow for the preparation and characterization of this compound, based on the
available data, is outlined below.
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Synthesis and Characterization Workflow for 2,2-Dimethylbicyclo[2.2.2]octane

Synthesis

6,6-dimethylbicyclo[2.2.2]oct-2-en-5-one

:

Wolff-Kishner Reduction

:

2,2-dimethylbicyclo[2.2.2]oct-5-ene

:

Catalytic Hydrogenation (PtO2, H2)

2,2-Dimethylbicyclo[2.2.2]octane

anracterization

NMR Spectroscopy (1H, 13C)

Mass Spectrometry

Physical Property Determination (m.p., b.p.)

Click to download full resolution via product page

Caption: A flowchart illustrating the synthetic pathway and subsequent characterization steps

for 2,2-Dimethylbicyclo[2.2.2]octane.

© 2026 BenchChem. All rights reserved. 6/8

Tech Support


https://www.benchchem.com/product/b14609119/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-2-2-dimethylbicyclo-2-2-2-octane
https://www.benchchem.com/product/b14609119/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-2-dimethylbicyclo-2-2-2-octane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14609119?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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